N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride

• IUPAC Name: N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C18H22FNO3.ClH/c1-21-11-10-20-12-14-7-5-9-17(22-2)18(14)23-13-15-6-3-4-8-16(15)19;/h3-9,20H,10-13H2,1-2H3;1H
• InChI Key: VGLYQWHAOJESBO-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=C(C(=CC=C1)OC)OCC2=CC=CC=C2F.Cl
• Molecular Formula: C18H23ClFNO3
• Molecular Weight: 355.8 g/mol

Description

N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride, also known as FMT, is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of phenethylamines and has been used in various studies to investigate its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride is not fully understood. However, it is believed to act as a partial agonist at the serotonin 2A receptor and as a weak inhibitor of the dopamine transporter. N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride may also have other effects on the central nervous system that are not yet fully understood.
Biochemical and Physiological Effects:
N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in certain brain regions, which may be related to its potential as a PET imaging agent. N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has also been shown to increase serotonin release in certain brain regions, which may be related to its effects on mood and cognition. Additionally, N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has been shown to have some effects on heart rate and blood pressure in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride is that it has high affinity for the serotonin 2A receptor, which makes it a useful tool for investigating the role of this receptor in various physiological processes. Additionally, N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has been shown to have good brain penetration, which makes it a useful tool for investigating the effects of serotonin 2A receptor activation in the brain. However, one limitation of N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride is that it has relatively low potency compared to other compounds that target the serotonin 2A receptor. Additionally, N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has not been extensively studied in humans, so its safety profile in humans is not well understood.

Future Directions

There are several future directions for research on N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride. One direction is to investigate its potential as a PET imaging agent for the serotonin 2A receptor in humans. Another direction is to investigate its effects on other neurotransmitter systems, such as the glutamatergic system. Additionally, further studies are needed to investigate the safety and tolerability of N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride in humans. Finally, N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride may have potential as a therapeutic agent for certain psychiatric disorders, so further studies are needed to investigate its potential therapeutic effects.

Synthesis Methods

The synthesis of N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride involves several steps, including the protection of the amine group, the reaction of the protected amine with 3-methoxybenzyl chloride, the deprotection of the amine group, and the reaction of the resulting amine with 2-fluorobenzyl chloride. The final product is obtained as a hydrochloride salt. The synthesis of N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has been described in detail in several scientific publications.

Scientific Research Applications

N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has been used in various scientific studies to investigate its effects on the central nervous system. It has been shown to have affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has also been used in studies to investigate its potential as a PET imaging agent for the serotonin 2A receptor. Additionally, N-{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-2-methoxyethanamine hydrochloride has been used in studies to investigate its effects on the dopamine transporter, which is involved in the regulation of reward and motivation.